Cas no 2110158-28-4 (methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate)

• Product Name: methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate
• CAS No: 2110158-28-4
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6273558
• PubChem ID: 165662926
• Update Time: 2025-06-23

methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate
• 2110158-28-4
• EN300-1788737

• Inchi： 1S/C13H16N2O2/c1-15-6-5-10-7-9(3-4-12(10)15)11(8-14)13(16)17-2/h3-7,11H,8,14H2,1-2H3
• InChI Key： RNBDYRWFEMHFEA-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=CC2=C(C=CN2C)C=1)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate

Exploring the Chemistry and Applications of Methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate (CAS No. 2110158-28-4)

In the realm of organic chemistry and pharmaceutical research, methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate (CAS No. 2110158-28-4) has emerged as a compound of significant interest. This ester derivative, featuring an indole core, is a versatile building block for synthesizing bioactive molecules. Its unique structure combines a 1-methyl-1H-indol-5-yl moiety with a 3-aminopropanoate side chain, making it valuable for drug discovery and material science applications.

The growing demand for indole-based compounds in medicinal chemistry has propelled research into derivatives like methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate. Researchers are particularly intrigued by its potential role in modulating neurotransmitter pathways and enzyme inhibition, topics frequently searched in academic and industrial databases. The compound’s CAS No. 2110158-28-4 is often queried alongside terms like "synthesis methods", "biological activity", and "structural analogs", reflecting its relevance in modern chemistry.

One of the key advantages of this compound lies in its ester functionality, which enhances solubility and bioavailability—a critical factor in drug development. Recent studies have explored its utility as a precursor for peptidomimetics and small-molecule inhibitors, aligning with the trending focus on targeted therapies. The 1-methyl-1H-indol-5-yl group, a common motif in serotonin receptor ligands, further underscores its pharmacological potential.

From a synthetic perspective, methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate can be prepared via multistep organic reactions, including alkylation and esterification. Optimizing its yield and purity is a frequent topic in patent literature and process chemistry forums. The compound’s CAS registry number (2110158-28-4) is essential for regulatory documentation and intellectual property claims, highlighting its commercial importance.

Beyond pharmaceuticals, this compound has garnered attention in agrochemical research and material science. Its indole scaffold is being investigated for light-emitting diodes (LEDs) and organic semiconductors, addressing the surge in searches for sustainable materials. Environmental considerations, such as green synthesis methods, are also trending in discussions about its production.

In conclusion, methyl 3-amino-2-(1-methyl-1H-indol-5-yl)propanoate (CAS No. 2110158-28-4) represents a multifaceted compound with broad applications. Its integration into drug design, material innovation, and catalytic studies ensures its continued relevance. As researchers uncover new properties and synthetic routes, this molecule will remain a focal point in scientific and industrial advancements.